1,3,5-Triazine-2,4-diamine, 6-chloro-N-propyl-

• CAS No.: 37019-16-2
• Molecular Formula: C6H10ClN5
• Molecular Weight: 187.63 g/mol
• IUPAC Name: 6-chloro-2-N-propyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C6H10ClN5/c1-2-3-9-6-11-4(7)10-5(8)12-6/h2-3H2,1H3,(H3,8,9,10,11,12)
• InChI Key: NNHOMQSKHVOGSK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC(=NC(=N1)N)Cl

Description

1,3,5-Triazine-2,4-diamine, 6-chloro-N-propyl- is a useful research compound. Its molecular formula is C6H10ClN5 and its molecular weight is 187.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Amino-2,4-dichloro-[1,3,5]triazine (XXXVII) (30.0 g, 187 mmol) was dissolved in acetone (100 mL) and poured into ice-water (100 mL) to form a very fine suspension. To this mixture, a solution of propan-1-amine (11.0 g, 187 mmol) in acetone (20 mL) was added at 0° C. To this reaction, 2 N NaOH (94 mL, 187 mmol) was added dropwise at a rate to keep the temperature between 0° C. and 5° C. The mixture was stirred for 30 min at ambient temperature and for an additional 60 min at 50° C. The mixture was concentrated and then the precipitate was filtered off and washed with water (3×100 mL). After drying over calcium chloride under high vacuum, 6-amino-2-chloro-4-n-propylamino-[1,3,5]triazine (XXXVIII) was isolated as a white powder (35 g, 100% yield). LCMS (ESI) m/z=188 (M+H)+.